N-(2-chloro-pyridin-3-yl)-2,3-difluoro-benzamide

• Molecular Formula: C12H7ClF2N2O
• Molecular Weight: 268.64 g/mol
• IUPAC Name: N-(2-chloropyridin-3-yl)-2,3-difluorobenzamide
• InChI: InChI=1S/C12H7ClF2N2O/c13-11-9(5-2-6-16-11)17-12(18)7-3-1-4-8(14)10(7)15/h1-6H,(H,17,18)
• InChI Key: CNIBLCRGVKAVOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C(=O)NC2=C(N=CC=C2)Cl

Description

N-(2-chloro-pyridin-3-yl)-2,3-difluoro-benzamide is a useful research compound. Its molecular formula is C12H7ClF2N2O and its molecular weight is 268.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.31 g 3-amino-2-chloropyridine (25.8 mmol) and 20 mL pyridine were mixed in an ice bath. 5.0 g 2,3-difluoro-benzoyl chloride (28.4 mmol) was then added. After return to room temperature and reaction for 4 hr, the reaction was quenched by water. After extraction three times by ethyl acetate, an ethyl acetate layer was collected and washed by 1M HCl solution. After drying, filtration, concentration, and purification by silicon-gel column, 6.4 g solid was obtained, with a yield of 93%.